Cas no 2309447-28-5 (Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate
• CAS No: 2309447-28-5
• MF: C₁₇H₂₅BrN₂O₃S
• MW: 417.36100268364
• CID: 6503153
• PubChem ID: 165738854
• Update Time: 2025-05-21

Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429266
• 2309447-28-5
• tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate
• Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate

• Inchi： 1S/C17H25BrN2O3S/c1-15(2,3)23-13(21)8-22-17(14-20-12(18)9-24-14)10-16(19-11-17)6-4-5-7-16/h9,19H,4-8,10-11H2,1-3H3
• InChI Key： QJVDRGMBADWELQ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CNC3(CCCC3)C2)OCC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 416.07693g/mol
• Monoisotopic Mass: 416.07693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.7Ų

Additional information on Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate

Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate: A Comprehensive Overview

Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate (CAS No: 2309447-28-5) is a complex organic compound with a unique structural composition that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of two fused rings sharing a single atom, and its thiazole moiety, a heterocyclic ring containing sulfur and nitrogen atoms. The presence of the bromine atom further adds to its chemical complexity and potential reactivity.

The tert-butyl group in the compound serves as an electron-donating substituent, which can influence the electronic properties of the molecule and potentially enhance its stability or reactivity in various chemical reactions. The spiro structure is particularly interesting due to its ability to create steric hindrance, which can be advantageous in drug design for improving bioavailability or selectivity.

Recent studies have highlighted the potential of Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate in the development of novel therapeutic agents. Its thiazole ring is known to exhibit antimicrobial and anti-inflammatory properties, making it a promising candidate for drug discovery research. Additionally, the bromine atom in the molecule can serve as a leaving group in substitution reactions, enabling further functionalization and diversification of the compound's properties.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes the formation of the spirocyclic core followed by subsequent functionalization steps to introduce the tert-butyl and bromo groups. The synthesis often requires precise control over reaction conditions to ensure high yields and purity of the final product.

Moreover, Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yl)-1-azaspiro[4.4]nonan-3-yl]oxy}acetate has been explored for its applications in materials science, particularly in the development of advanced materials with tailored mechanical and electronic properties. Its unique structure allows for potential applications in polymer chemistry or as a building block for more complex molecular architectures.

In terms of biological activity, preliminary studies suggest that this compound may exhibit selective binding to certain protein targets, making it a valuable tool for studying molecular interactions in biological systems. However, further research is required to fully understand its pharmacokinetic properties and potential toxicity profiles.

Overall, Tert-butyl 2-{[3-(4-bromo-1,3-thiazol-2-yli)-1-spiro nonan yl oxy} acetate (CAS No: 2309447) represents a versatile platform for exploring new chemical entities with diverse applications across multiple disciplines.